![molecular formula C16H14N4O5S B280621 Methyl 5-{3-nitrophenyl}-7-methyl-4-oxo-2-thioxo-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate](/img/structure/B280621.png)
Methyl 5-{3-nitrophenyl}-7-methyl-4-oxo-2-thioxo-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate
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Overview
Description
Methyl 5-{3-nitrophenyl}-7-methyl-4-oxo-2-thioxo-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate, also known as Methyl HPPC, is a heterocyclic compound that has gained significant attention in the field of scientific research. It is a derivative of pyrido[2,3-d]pyrimidine and has shown potential in various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.
Mechanism of Action
The mechanism of action of Methyl 5-{3-nitrophenyl}-7-methyl-4-oxo-2-thioxo-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate HPPC is not fully understood. However, it has been suggested that it exerts its biological activities by modulating various signaling pathways. For example, it has been reported to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cancer cell growth. It has also been found to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
This compound HPPC has been found to possess various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. It has also been found to inhibit the expression of COX-2, an enzyme involved in the production of prostaglandins, which are involved in the regulation of inflammation. Furthermore, this compound HPPC has been found to induce apoptosis and cell cycle arrest in cancer cells.
Advantages and Limitations for Lab Experiments
Methyl 5-{3-nitrophenyl}-7-methyl-4-oxo-2-thioxo-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate HPPC has several advantages for lab experiments. It is relatively easy to synthesize and has shown promising results in various biological activities. However, there are also some limitations to its use. For example, the mechanism of action is not fully understood, and further studies are required to elucidate its mode of action. Furthermore, the toxicity and pharmacokinetics of this compound HPPC are not well characterized, and more studies are needed to determine its safety profile.
Future Directions
There are several future directions for the research on Methyl 5-{3-nitrophenyl}-7-methyl-4-oxo-2-thioxo-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate HPPC. Firstly, more studies are needed to elucidate its mechanism of action and signaling pathways. Secondly, the toxicity and pharmacokinetics of this compound HPPC need to be further characterized to determine its safety profile. Thirdly, more studies are needed to explore its potential in various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. Finally, the synthesis of this compound HPPC needs to be optimized to improve the yield and purity of the product.
In conclusion, this compound 5-{3-nitrophenyl}-7-methyl-4-oxo-2-thioxo-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate has shown promising results in various biological activities and has the potential to be a valuable tool in scientific research. However, further studies are needed to fully understand its mechanism of action and to determine its safety profile.
Synthesis Methods
Methyl 5-{3-nitrophenyl}-7-methyl-4-oxo-2-thioxo-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate HPPC can be synthesized using a one-pot reaction method. The reaction involves the condensation of 2-amino-4-methyl-6-(3-nitrophenyl)pyridine-3,5-dicarbonitrile with ethyl cyanoacetate in the presence of sodium methoxide and acetic acid. The reaction mixture is then treated with methyl iodide to obtain the final product, this compound HPPC. The yield of the product is around 60-70%.
Scientific Research Applications
Methyl 5-{3-nitrophenyl}-7-methyl-4-oxo-2-thioxo-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate HPPC has shown potential in various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also shown promising results in reducing inflammation by inhibiting the production of pro-inflammatory cytokines. Furthermore, this compound HPPC has been found to possess anti-microbial activity against various strains of bacteria and fungi.
Properties
Molecular Formula |
C16H14N4O5S |
---|---|
Molecular Weight |
374.4 g/mol |
IUPAC Name |
methyl 7-methyl-5-(3-nitrophenyl)-4-oxo-2-sulfanylidene-5,8-dihydro-1H-pyrido[2,3-d]pyrimidine-6-carboxylate |
InChI |
InChI=1S/C16H14N4O5S/c1-7-10(15(22)25-2)11(8-4-3-5-9(6-8)20(23)24)12-13(17-7)18-16(26)19-14(12)21/h3-6,11H,1-2H3,(H3,17,18,19,21,26) |
InChI Key |
UPICHFWSBLXUSF-UHFFFAOYSA-N |
SMILES |
CC1=C(C(C2=C(N1)NC(=S)NC2=O)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC |
Canonical SMILES |
CC1=C(C(C2=C(N1)NC(=S)NC2=O)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC |
Origin of Product |
United States |
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